Cas no 1210048-27-3 (1-Isoquinolinamine, 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-)

1-Isoquinolinamine, 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- is a boronate ester derivative of isoquinoline, serving as a versatile intermediate in organic synthesis and pharmaceutical research. Its key advantages include its stability under ambient conditions and compatibility with Suzuki-Miyaura cross-coupling reactions, enabling efficient construction of biaryl and heteroaryl structures. The tetramethyl dioxaborolane moiety enhances solubility in organic solvents, facilitating handling in synthetic workflows. This compound is particularly valuable in medicinal chemistry for the development of bioactive molecules, owing to the isoquinoline scaffold's prevalence in pharmacologically active compounds. Its well-defined reactivity profile makes it a reliable choice for targeted functionalization in complex molecular architectures.

1-Isoquinolinamine, 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- structure

1210048-27-3 structure

Product Name:1-Isoquinolinamine, 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-

CAS No:1210048-27-3

MF:C₁₅H₁₉BN₂O₂

MW:270.134563684464

CID:6622272

PubChem ID:67172905

Update Time:2025-06-28

1-Isoquinolinamine, 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- Chemical and Physical Properties

Names and Identifiers

- 1-Isoquinolinamine, 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
- 7-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinolin-1-amine
- CS-0356851
- 1210048-27-3
- SCHEMBL1817828
- Inchi： 1S/C15H19BN2O2/c1-14(2)15(3,4)20-16(19-14)11-6-5-10-7-8-18-13(17)12(10)9-11/h5-9H,1-4H3,(H2,17,18)
- InChI Key： SBTURFOVWQKQCT-UHFFFAOYSA-N
- SMILES： C1(N)C2=C(C=CC(B3OC(C)(C)C(C)(C)O3)=C2)C=CN=1

Computed Properties

Exact Mass: 270.1539580g/mol
Monoisotopic Mass: 270.1539580g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 20
Rotatable Bond Count: 1
Complexity: 359
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 57.4Å²

Experimental Properties

Density: 1.15±0.1 g/cm3(Predicted)
Boiling Point: 447.3±30.0 °C(Predicted)
pka: 7.36±0.33(Predicted)

1-Isoquinolinamine, 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM631143-1g	7-(4,4,5,5-TETRAMETHYL-[1,3,2]DIOXABOROLAN-2-YL)-ISOQUINOLIN-1-YLAMINE	1210048-27-3	95%+	1g	$1596	2023-11-22
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1427521-1g	7-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinolin-1-amine	1210048-27-3	98%	1g	￥12448.00	2024-08-09